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Compound of Interest

Compound Name:

4-

(methylaMINO)CYCLOHEXANON

E hydrochloride

Cat. No.: B596395 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 4-
(methylamino)cyclohexanone hydrochloride as a versatile chemical intermediate in the

synthesis of pharmacologically active molecules. The primary application highlighted is its use

as a precursor in the synthesis of 4-amino-4-aryl-cyclohexanone derivatives, a class of

compounds that has shown potential as analgesics.

Introduction
4-(Methylamino)cyclohexanone hydrochloride is a cyclic ketone with a secondary amine

functionality. This bifunctional nature makes it a valuable building block in organic synthesis,

particularly in the construction of complex molecular scaffolds for drug discovery. Its primary

utility lies in its role as a precursor to more complex molecules with potential therapeutic

applications.

Physicochemical Properties
A summary of the key physicochemical properties of 4-(methylamino)cyclohexanone and its

hydrochloride salt is presented in Table 1.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b596395?utm_src=pdf-interest
https://www.benchchem.com/product/b596395?utm_src=pdf-body
https://www.benchchem.com/product/b596395?utm_src=pdf-body
https://www.benchchem.com/product/b596395?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Physicochemical Properties of 4-(Methylamino)cyclohexanone and its Hydrochloride

Salt

Property
4-
(Methylamino)cyclohexano
ne

4-
(Methylamino)cyclohexano
ne Hydrochloride

Molecular Formula C₇H₁₃NO C₇H₁₄ClNO

Molecular Weight 127.18 g/mol 163.65 g/mol

CAS Number 2976-84-3 1260794-25-9

Appearance Not specified in literature White to off-white solid

Solubility
Soluble in polar organic

solvents

Soluble in water and polar

organic solvents

Applications in Organic Synthesis
The primary application of 4-(methylamino)cyclohexanone hydrochloride is as a key

intermediate in the synthesis of novel analgesic compounds. Specifically, it can be utilized in

the preparation of 4-amino-4-aryl-cyclohexanones, which have demonstrated analgesic and, in

some cases, narcotic antagonist activities. The synthesis of these target molecules typically

involves the addition of an aryl group to the carbonyl carbon of the cyclohexanone ring.

Synthesis of 4-Aryl-4-(methylamino)cyclohexanone
Derivatives
A key reaction for the synthesis of 4-aryl-4-(methylamino)cyclohexanone derivatives is the

Grignard reaction. This involves the nucleophilic addition of an organomagnesium halide

(Grignard reagent) to the ketone functionality of 4-(methylamino)cyclohexanone. The

subsequent workup yields the corresponding tertiary alcohol, which can then be further

processed if necessary.

Conceptual Synthetic Workflow:
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To cite this document: BenchChem. [Application Notes and Protocols for 4-
(Methylamino)cyclohexanone Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b596395#experimental-procedures-using-4-
methylamino-cyclohexanone-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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